2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C26H17ClFN3O6/c27-17-10-15(6-7-18(17)28)29-22(32)12-30-23-16-3-1-2-4-19(16)37-24(23)25(33)31(26(30)34)11-14-5-8-20-21(9-14)36-13-35-20/h1-10H,11-13H2,(H,29,32)
• InChI Key: BIVWFVTTZMGCSL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C5=CC=CC=C5O4)N(C3=O)CC(=O)NC6=CC(=C(C=C6)F)Cl
• Molecular Formula: C26H17ClFN3O6
• Molecular Weight: 521.9 g/mol

Description

2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C26H17ClFN3O6 and its molecular weight is 521.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Studies have synthesized and evaluated the biological efficacy of various heterocyclic compounds, focusing on their potential for imaging and therapeutic applications. For instance, the synthesis of fluoroethoxy and fluoropropoxy substituted compounds demonstrated high affinity and selectivity for peripheral benzodiazepine receptors (PBRs), indicating potential for imaging PBR expression in neurodegenerative disorders (Fookes et al., 2008). Similarly, novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides have been reported as selective ligands for the translocator protein (18 kDa), suggesting their use in PET imaging for neuroinflammatory processes (Dollé et al., 2008).

Anticancer and Antitumor Activity

The anticancer and antitumor potential of benzothiazole derivatives and related compounds has been extensively studied. Novel compounds derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities, hinting at their potential therapeutic applications (Abu‐Hashem et al., 2020). Additionally, compounds with fluoro substituents exhibited anti-lung cancer activity, providing a basis for further exploration into their use as anticancer agents (Hammam et al., 2005).

Antinociceptive and Anti-inflammatory Properties

The development of thiazolopyrimidine derivatives has shown promise in the synthesis of compounds with significant antinociceptive and anti-inflammatory activities. These findings suggest a potential for these compounds in the development of new pain management and anti-inflammatory therapies (Selvam et al., 2012).

Central Nervous System Applications

Research into novel pyrazolopyrimidines related to TSPO ligands has highlighted the synthesis of compounds for potential use in neuroinflammation imaging through PET scans. This research indicates the relevance of these compounds in studying neuroinflammatory processes and their potential applications in central nervous system disorders (Damont et al., 2015).